Cas no 348081-57-2 (Malic acid; (S)-form, O-(3,4,5-Trihydroxybenzoyl))
348081-57-2 structure
Product Name:Malic acid; (S)-form, O-(3,4,5-Trihydroxybenzoyl)
CAS No:348081-57-2
MF:C11H10O9
MW:286.191704273224
CID:6704835
Update Time:2024-03-02
Malic acid; (S)-form, O-(3,4,5-Trihydroxybenzoyl) Chemical and Physical Properties
Names and Identifiers
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- Malic acid; (S)-form, O-(3,4,5-Trihydroxybenzoyl)
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- Inchi: 1S/C11H10O9/c12-5-1-4(2-6(13)9(5)16)11(19)20-7(10(17)18)3-8(14)15/h1-2,7,12-13,16H,3H2,(H,14,15)(H,17,18)
- InChI Key: NSOJLVUORKKGRI-UHFFFAOYSA-N
- SMILES: OC(CC(C(=O)O)OC(C1C=C(O)C(O)=C(O)C=1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- XLogP3: 0.0419999999999999
Malic acid; (S)-form, O-(3,4,5-Trihydroxybenzoyl) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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